2-(2,4-dichlorophenoxy)-N-(2-furylmethyl)propanamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(furan-2-ylmethyl)propanamide
• InChI: InChI=1S/C14H13Cl2NO3/c1-9(14(18)17-8-11-3-2-6-19-11)20-13-5-4-10(15)7-12(13)16/h2-7,9H,8H2,1H3,(H,17,18)
• InChI Key: SWXGZOIIYNMAOI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC=CO1)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H13Cl2NO3
• Molecular Weight: 314.2 g/mol

Description

"2-(2,4-dichlorophenoxy)-N-(2-furylmethyl)propanamide" is a chemical compound with potentially significant applications in various fields of science. However, specific studies directly addressing this exact compound are limited.

Synthesis Analysis

The synthesis of similar compounds, such as N-(2-Chlorophenyl)-(1-Propanamide) and its derivatives, involves standard chemical synthesis methods and repeated crystallization for purification. These compounds are typically synthesized through reactions involving chlorophenyl and propanamide derivatives, with precise methods and conditions varying based on the desired properties of the end product (Prabhu et al., 2001).

Molecular Structure Analysis

The molecular structure and properties of similar compounds have been studied using techniques like FT-IR, NMR, and powder XRD. These methods provide insights into the molecular arrangements and confirm the structural integrity of the synthesized compounds (Mary et al., 2015).

Chemical Reactions and Properties

Compounds like 2-(2,4-dichlorophenoxy)-N-(2-furylmethyl)propanamide are likely to participate in various chemical reactions, characterized by their interaction with nucleophiles or active methylene compounds, as observed in closely related chemical structures (Hassaneen et al., 1991).

Physical Properties Analysis

Analyzing the physical properties, such as crystal structure and growth, is crucial for understanding the applications of such compounds. Techniques like X-ray diffraction are used to determine crystal dimensions and transparency, providing insights into the material's suitability for various applications (Salian et al., 2018).

Chemical Properties Analysis

The chemical properties of compounds like "2-(2,4-dichlorophenoxy)-N-(2-furylmethyl)propanamide" can be determined using spectroscopic methods. These studies reveal information about the compound's reactivity, stability, and potential applications in various fields (Kennard et al., 1982).

Mechanism of Action

The mechanism of action of 2,4-Dichlorophenoxyacetic acid involves mimicking the action of the plant hormone auxin, leading to uncontrolled growth and eventually death of the plant.